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Get Quote

Part 1: Executive Summary

Benzyl(2-hydroxyethyl)dimethylammonium chloride (CAS 7221-40-1), often referred to as

BDHEA Chloride, is a specialized quaternary ammonium compound (QAC) characterized by a
unigue amphiphilic structure containing a lipophilic benzyl tail, a hydrophilic hydroxyethyl arm,
and a cationic nitrogen core.[1] Unlike generic QACs (e.g., Benzalkonium chloride) used
primarily as biocides, BDHEA Chloride is valued for its specific utility as a Phase Transfer
Catalyst (PTC) in organic synthesis and a high-performance leveling agent in electrochemical
deposition.[1]

In drug development, this molecule serves as a critical structural analog to choline (specifically
benzylcholine derivatives), functioning as a biochemical probe for cholinergic receptor studies.

Its hydroxyethyl moiety allows for further functionalization, making it a versatile intermediate for
synthesizing complex cationic monomers and pharmaceutical precursors.
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Part 2: Chemical Identity & Physicochemical

Profile[1][2]
Nomenclature & Identification
Parameter Detail
CAS Number 7221-40-1
IUPAC Name Benzyl(2-hydroxyethyl)dimethylazanium chloride

Common Synonyms

Benzyldimethyl(2-hydroxyethyl)ammonium
chloride; BDHEA Chloride; Benzyl-choline

analog

Molecular Formula C11H1sCINO
Molecular Weight 215.72 g/mol
SMILES C(CCO)CccC1=CcCc=CC=C1.[CI]

Physical Properties

Property Value Context
White to off-white crystalline Hygroscopic nature requires
Appearance .
solid dry storage.[1]
) ) Sharp melting point indicates
Melting Point 7578 °C

high purity potential.[1]

The hydroxyethyl group

significantly enhances

High (Water, Ethanol,

Solubility

aqueous solubility compared to

Methanol) . _
benzyltrimethylammonium
salts.

Neutral to slightly acidic in
pH (10% aq) ~5.0-7.0

solution.[1]

Part 3: Synthesis & Manufacturing Protocol
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Reaction Mechanism

The synthesis follows a classic Menshutkin reaction (SN2 nucleophilic substitution), where the

tertiary amine (N,N-Dimethylaminoethanol) attacks the benzylic carbon of Benzyl Chloride.

Reagents:

Benzyl Chloride (BnCl): Electrophile (Must be free of benzyl alcohol).[1]
N,N-Dimethylaminoethanol (DMAE): Nucleophile.[1][2]

Solvent: Anhydrous Ethanol or Acetonitrile (promotes polar transition state).[1]

Laboratory Scale Protocol (Self-Validating)

Note: This protocol is designed for high-purity isolation suitable for biological screening.[1]

Step-by-Step Methodology:

Setup: Equip a 500 mL three-necked round-bottom flask with a reflux condenser, a pressure-
equalizing addition funnel, and a nitrogen inlet.

Charge: Add 0.1 mol (8.91 g) of N,N-Dimethylaminoethanol and 100 mL of anhydrous
acetonitrile. Stir to dissolve.

Addition: Add 0.105 mol (13.3 g) of Benzyl Chloride dropwise over 30 minutes at room
temperature. Rationale: Slight excess of BnCl ensures complete consumption of the amine,
which is harder to remove.

Reaction: Heat the mixture to varying reflux (approx. 80°C) for 6—8 hours.

o Checkpoint: Monitor via TLC (Silica, MeOH:DCM 1:9).[1] The disappearance of the amine
spot indicates completion.

Work-up: Cool the reaction mixture to 0°C in an ice bath. The product should crystallize out.
Isolation: Filter the white precipitate under vacuum.

Purification: Recrystallize from hot ethanol/acetone (1:3 ratio).
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e Drying: Dry in a vacuum desiccator over P20s for 24 hours to remove trace moisture.

Synthesis Visualization
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Figure 1: Menshutkin synthesis pathway for BDHEA Chloride.

Part 4: Functional Mechanisms & Applications
Phase Transfer Catalysis (PTC)

While less lipophilic than tetrabutylammonium salts, BDHEA Chloride serves as a specialized
PTC for reactions requiring high water solubility of the catalyst.

e Mechanism: It forms an ion pair with anionic nucleophiles (e.g., CN—, OH~) in the aqueous
phase, shuttling them into the organic phase or to the interface where reaction occurs.[3]

o Specific Advantage: The hydroxyethyl group can participate in hydrogen bonding, potentially
stabilizing specific transition states or improving solubility in polar-aprotic organic solvents.

Electroplating Leveling Agent

In the electronics industry (PCB manufacturing), this compound is a critical additive for Acid
Copper Plating.

¢ Mechanism: The cationic head group adsorbs onto the cathode surface.[4]
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» Leveling Effect: Adsorption is stronger at high-current-density areas (peaks/protrusions).[1]
This creates a barrier layer that inhibits copper deposition at the peaks, forcing deposition
into the valleys (low-current-density areas), resulting in a smooth, bright finish.

Biological & Drug Development Utility[6]

» Cholinergic Probe: As a structural analog of Acetylcholine (replacing the acetyl group with a
benzyl group), it acts as a muscarinic receptor ligand.

o Research Use: Used to study the steric requirements of the choline binding pocket.
Research indicates that benzyl-substituted cholines can act as weak agonists or antagonists
depending on the specific receptor subtype (M1-M5).[1]

o Metabolic Stability: Unlike acetylcholine, the benzyl ether/amine linkage is resistant to rapid
hydrolysis by acetylcholinesterase, making it a stable tool for physiological experiments.

Mechanism Visualization
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Figure 2: Mechanism of Action as a Leveling Agent in Copper Electroplating.

Part 5: Safety & Handling (E-E-A-T)[1]
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Hazard Classification (GHS):

Warning

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and N95 dust mask are mandatory.

o Hygroscopy: The compound absorbs moisture.[1] Weigh quickly and reseal containers
immediately.

o Disposal: As a quaternary ammonium salt, it is toxic to aquatic life.[1] Do not dispose of
down the drain. Collect in halogenated organic waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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